![molecular formula C19H21FN2O2 B4928562 1-[(2-fluorophenoxy)acetyl]-4-(2-methylphenyl)piperazine](/img/structure/B4928562.png)
1-[(2-fluorophenoxy)acetyl]-4-(2-methylphenyl)piperazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-[(2-fluorophenoxy)acetyl]-4-(2-methylphenyl)piperazine, also known as FAPP, is a synthetic compound that belongs to the class of piperazine derivatives. It is a potent and selective serotonin 5-HT1A receptor agonist and has been extensively studied for its potential therapeutic applications.
Mechanism of Action
1-[(2-fluorophenoxy)acetyl]-4-(2-methylphenyl)piperazine acts as a potent and selective agonist of the serotonin 5-HT1A receptor, which is involved in the regulation of mood, anxiety, and stress. Activation of this receptor by this compound leads to an increase in the release of serotonin in the brain, which in turn modulates the activity of other neurotransmitters such as dopamine and norepinephrine. This mechanism of action is similar to that of other selective serotonin reuptake inhibitors (SSRIs) and has been shown to be effective in the treatment of anxiety and depression.
Biochemical and physiological effects:
This compound has been shown to have several biochemical and physiological effects, including an increase in the release of serotonin in the brain, modulation of the activity of other neurotransmitters, and a reduction in anxiety and depressive symptoms. This compound has also been shown to have a low potential for abuse and addiction, which makes it a promising candidate for the treatment of psychiatric disorders.
Advantages and Limitations for Lab Experiments
1-[(2-fluorophenoxy)acetyl]-4-(2-methylphenyl)piperazine has several advantages for use in lab experiments, including its high potency and selectivity for the serotonin 5-HT1A receptor, its low potential for abuse and addiction, and its well-established mechanism of action. However, this compound also has some limitations, including its relatively short half-life and the need for further research to establish its safety and efficacy in humans.
Future Directions
There are several future directions for research on 1-[(2-fluorophenoxy)acetyl]-4-(2-methylphenyl)piperazine, including:
1. Further investigation of its potential therapeutic applications, particularly in the treatment of anxiety and depression.
2. Development of new analogs and modifications of this compound to improve its potency, selectivity, and safety profile.
3. Investigation of the long-term effects of this compound on brain function and behavior.
4. Investigation of the potential use of this compound in combination with other drugs for the treatment of psychiatric disorders.
5. Investigation of the potential use of this compound in the treatment of other neurological disorders, such as Parkinson's disease and Alzheimer's disease.
In conclusion, this compound is a promising compound that has been extensively studied for its potential therapeutic applications in the treatment of anxiety and depression. Its well-established mechanism of action, low potential for abuse and addiction, and high potency and selectivity for the serotonin 5-HT1A receptor make it a promising candidate for further research and development. However, further research is needed to establish its safety and efficacy in humans and to investigate its potential use in the treatment of other neurological disorders.
Synthesis Methods
The synthesis of 1-[(2-fluorophenoxy)acetyl]-4-(2-methylphenyl)piperazine involves several steps, starting with the reaction of 2-fluorophenol with acetyl chloride to form 2-fluoroacetophenone. This intermediate is then reacted with 2-methylphenylpiperazine in the presence of a base to form this compound. The synthesis of this compound has been optimized and several modifications have been made to improve the yield and purity of the compound.
Scientific Research Applications
1-[(2-fluorophenoxy)acetyl]-4-(2-methylphenyl)piperazine has been extensively studied for its potential therapeutic applications, particularly in the treatment of anxiety and depression. It has been shown to have anxiolytic and antidepressant effects in animal models and has also been tested in human clinical trials. This compound has also been investigated for its potential use in the treatment of pain, sleep disorders, and other psychiatric disorders.
properties
IUPAC Name |
2-(2-fluorophenoxy)-1-[4-(2-methylphenyl)piperazin-1-yl]ethanone |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21FN2O2/c1-15-6-2-4-8-17(15)21-10-12-22(13-11-21)19(23)14-24-18-9-5-3-7-16(18)20/h2-9H,10-14H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QJZJSKVMQRHMDK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1N2CCN(CC2)C(=O)COC3=CC=CC=C3F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21FN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
328.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.